1-(1-hydroxy-2-naphthyl)-3-phenyl-2-propen-1-one

• IUPAC Name: (E)-1-(1-hydroxynaphthalen-2-yl)-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C19H14O2/c20-18(13-10-14-6-2-1-3-7-14)17-12-11-15-8-4-5-9-16(15)19(17)21/h1-13,21H/b13-10+
• InChI Key: SDJKQYUTPDOVQI-JLHYYAGUSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)C2=C(C3=CC=CC=C3C=C2)O
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)C2=C(C3=CC=CC=C3C=C2)O
• Molecular Formula: C19H14O2
• Molecular Weight: 274.3 g/mol

Description

1-(1-hydroxy-2-naphthyl)-3-phenyl-2-propen-1-one is a synthetic compound that has been studied for its potential applications in scientific research. This compound is also known as HNP and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Antibacterial and Antifungal Activities

1-(1-hydroxy-2-naphthyl)-3-phenyl-2-propen-1-one has been studied for its potential antibacterial and antifungal properties. A synthesis of pyrroles incorporating this compound revealed notable activity against certain bacterial and fungal strains, indicating its relevance in the development of antimicrobial agents (Narule, 2011).

Thermal Decomposition Kinetics

This compound's derivatives have been examined for their thermal decomposition properties. Studies on Ni(II) complexes with 1-(1-hydroxy-2-naphthyl)-3-phenyl-2-propen-1-one derivatives provide insights into their thermal stability and decomposition kinetics, which is crucial for understanding their behavior under various thermal conditions (Mallikarjun, 1992).

Photochemical Properties

The photochemical behavior of 1-(1-hydroxy-2-naphthyl)-3-phenyl-2-propen-1-one and its derivatives is another area of research interest. Studies have focused on the fluorescence spectrum and hydrogen atom transfer in the excited states of these compounds, contributing to the understanding of their photophysical and photochemical properties. This knowledge is valuable in fields like material science and photophysics (Kaneda et al., 2003).

Antimicrobial and Antioxidant Potency

The antimicrobial and antioxidant activities of substituted styryl α-hydroxy-β-naphthyl ketones, which include 1-(1-hydroxy-2-naphthyl)-3-phenyl-2-propen-1-one, have been explored. These studies have demonstrated the potential of these compounds in medicinal chemistry, particularly in designing new antimicrobial and antioxidant agents (Thirunarayanan et al., 2013).

Crystallography and Molecular Structure

Research has also delved into the crystal structure and conformation of compounds similar to 1-(1-hydroxy-2-naphthyl)-3-phenyl-2-propen-1-one. Understanding the crystallographic aspects and molecular geometry of these compounds is essential for their application in material science and drug design (Srividya et al., 2015).

Kinetic Resolution in Organic Synthesis

The compound's derivatives have been used in the kinetic resolution of racemic mixtures, an important process in organic synthesis and pharmaceuticals. Studies have demonstrated the effectiveness of certain derivatives in selectively reacting with one enantiomer over another, which is crucial for producing chiral drugs and other compounds (Zhou et al., 2008).